![molecular formula C9H9FO5S B2753934 Methyl 5-fluorosulfonyloxy-2-methylbenzoate CAS No. 2411291-27-3](/img/structure/B2753934.png)
Methyl 5-fluorosulfonyloxy-2-methylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 5-fluorosulfonyloxy-2-methylbenzoate (MFSMB) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the pharmaceutical industry. This compound is a derivative of benzoic acid and has a molecular formula of C10H9FO5S. MFSMB is a white crystalline solid that is soluble in organic solvents such as chloroform and methanol.
Mechanism of Action
Methyl 5-fluorosulfonyloxy-2-methylbenzoate inhibits the activity of carbonic anhydrase by binding to the enzyme's active site. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide and water into bicarbonate and protons. As a result, the pH of the surrounding tissue decreases, leading to the inhibition of certain biochemical processes.
Biochemical and Physiological Effects
Methyl 5-fluorosulfonyloxy-2-methylbenzoate has been shown to have significant effects on the acid-base balance in the body. Inhibition of carbonic anhydrase leads to a decrease in the production of bicarbonate ions, which are essential for the buffering of acidic substances in the body. This decrease in bicarbonate ions can lead to an increase in the acidity of the surrounding tissue, which can have detrimental effects on various biochemical processes.
Advantages and Limitations for Lab Experiments
Methyl 5-fluorosulfonyloxy-2-methylbenzoate has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize and can be obtained in high yields. Additionally, Methyl 5-fluorosulfonyloxy-2-methylbenzoate has a high degree of purity, making it ideal for use in biochemical assays. However, Methyl 5-fluorosulfonyloxy-2-methylbenzoate has several limitations, including its potential toxicity and limited solubility in aqueous solutions. These limitations must be taken into consideration when designing experiments involving Methyl 5-fluorosulfonyloxy-2-methylbenzoate.
Future Directions
There are several future directions for research involving Methyl 5-fluorosulfonyloxy-2-methylbenzoate. One potential area of research is the development of new carbonic anhydrase inhibitors based on the structure of Methyl 5-fluorosulfonyloxy-2-methylbenzoate. Additionally, the potential applications of Methyl 5-fluorosulfonyloxy-2-methylbenzoate in the treatment of various diseases should be explored further. Finally, the toxicity of Methyl 5-fluorosulfonyloxy-2-methylbenzoate should be thoroughly investigated to determine its safety for use in humans.
Conclusion
In conclusion, Methyl 5-fluorosulfonyloxy-2-methylbenzoate has significant potential in the field of scientific research due to its ability to inhibit the activity of carbonic anhydrase. This compound has potential applications in the pharmaceutical industry and can be synthesized relatively easily in a laboratory setting. However, its potential toxicity and limited solubility in aqueous solutions must be taken into consideration when designing experiments involving Methyl 5-fluorosulfonyloxy-2-methylbenzoate. Finally, there are several future directions for research involving Methyl 5-fluorosulfonyloxy-2-methylbenzoate, including the development of new carbonic anhydrase inhibitors and the exploration of its potential applications in the treatment of various diseases.
Synthesis Methods
Methyl 5-fluorosulfonyloxy-2-methylbenzoate can be synthesized through the reaction of methyl 2-methylbenzoate with sulfur trioxide and hydrofluoric acid. The reaction yields Methyl 5-fluorosulfonyloxy-2-methylbenzoate as a white solid with a yield of approximately 65%. The synthesis of Methyl 5-fluorosulfonyloxy-2-methylbenzoate is a relatively simple process that can be performed in a laboratory setting.
Scientific Research Applications
Methyl 5-fluorosulfonyloxy-2-methylbenzoate has potential applications in the pharmaceutical industry due to its ability to inhibit the activity of certain enzymes. Enzymes play a critical role in various biochemical processes in the body and are often targeted by drugs to treat various diseases. Methyl 5-fluorosulfonyloxy-2-methylbenzoate has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. Carbonic anhydrase inhibitors have been used to treat conditions such as glaucoma, epilepsy, and altitude sickness.
properties
IUPAC Name |
methyl 5-fluorosulfonyloxy-2-methylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO5S/c1-6-3-4-7(15-16(10,12)13)5-8(6)9(11)14-2/h3-5H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXULYZYZUSSXGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OS(=O)(=O)F)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.